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Compound of Interest

Compound Name: 2,2,3,4-Tetramethylpentane

Cat. No.: B072125 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 2,2,3,4-Tetramethylpentane

This document provides a comprehensive technical overview of the safety, handling, and

hazardous properties of 2,2,3,4-tetramethylpentane, intended for researchers, scientists, and

professionals in drug development. The information is compiled from various safety data sheets

and chemical databases to ensure a thorough understanding of the substance's characteristics.

Chemical Identification
2,2,3,4-Tetramethylpentane is a saturated hydrocarbon used in industrial applications, such

as a solvent for paint thinners and varnishes.[1] Its low toxicity profile makes it a consideration

in various settings, though proper handling is crucial.[1]

Identifier Data

IUPAC Name 2,2,3,4-Tetramethylpentane[2][3]

Synonyms Pentane, 2,2,3,4-tetramethyl-[2][4]

CAS Number 1186-53-4[1][2][3][5][6][7][8]

Molecular Formula C₉H₂₀[1][2][3][5][8]

Molecular Weight 128.26 g/mol [1][2][5]

Chemical Structure
InChI=1S/C9H20/c1-7(2)8(3)9(4,5)6/h7-8H,1-

6H3[2][3]
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Physical and Chemical Properties
The compound is a colorless, flammable liquid with a distinct, pungent odor.[1] Its physical

properties are critical for understanding its behavior under various laboratory and industrial

conditions.

Property Value

Appearance Colorless liquid[1]

Odor Strong, pungent[1]

Boiling Point 133.0 - 133.9 °C at 760 mmHg[1][2][8]

Melting Point -121.0 °C[2][8]

Flash Point 25.5 °C[1][5][8]

Density 0.72 g/cm³[1][8]

Vapor Pressure 10.2 - 12.6 mmHg at 25 °C[1][4]

Refractive Index 1.405[1][8]

Water Solubility 3.869 mg/L at 25 °C (estimated)[8]

Hazard Identification and Toxicology
While some databases do not list specific GHS classifications for 2,2,3,4-tetramethylpentane,

its physical properties and data from similar isomers indicate significant hazards.[4] The

primary risks are associated with its flammability and potential for aspiration.

NFPA 704 Rating:
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Category Rating Description

Health 0
Poses no health hazard, no

precautions necessary.[5]

Flammability 3

Can be ignited under almost all

ambient temperature

conditions.[5]

Instability/Reactivity 0

Normally stable, even under

fire exposure conditions, and

not reactive with water.[5]

Toxicological Summary:

Acute Effects: The substance can cause skin and eye irritation.[1] Inhalation of high vapor

concentrations may lead to symptoms such as headache, dizziness, nausea, and vomiting.

[9] Ingestion is also considered harmful.[1]

Aspiration Hazard: A critical concern for this and similar low-viscosity hydrocarbons is the

risk of aspiration if swallowed. This can lead to chemical pneumonitis, which is a serious lung

injury.[9][10][11]

Chronic Effects: Prolonged or repeated skin contact can lead to defatting, resulting in

dryness and cracking.[10]

Carcinogenicity and Mutagenicity: No data was available to indicate that the substance is a

carcinogen or mutagen.[9]

Emergency Procedures and First Aid
Immediate and appropriate first aid is critical in the event of exposure. The following workflow

outlines the necessary steps.
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Exposure Type

Immediate Actions

Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

1. Move to fresh air.
2. Provide oxygen or artificial respiration if needed.

3. Seek medical attention.

1. Remove contaminated clothing immediately.
2. Wash skin with soap and plenty of water.

3. Consult a doctor.

1. Rinse with pure water for at least 15 minutes.
2. Keep eyelids open.
3. Consult a doctor.

1. Rinse mouth with water.
2. DO NOT induce vomiting.

3. Call Poison Control or a doctor immediately.

Click to download full resolution via product page

First Aid Decision Workflow for Exposures.

Fire and Explosion Hazard Data
2,2,3,4-Tetramethylpentane is a highly flammable liquid with a low flash point, meaning its

vapors can form explosive mixtures with air at or near room temperature.[5][9][12]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[9] Containers are at risk of exploding when heated.[9]

Fire-Fighting Procedures: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[5][9] Use water spray to keep fire-exposed containers cool.[10]
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Response Actions

Fire Detected

Remove all ignition sources
if safe to do so.

Assess Fire Scale

Use appropriate extinguisher:
- Dry Chemical

- CO₂

- Alcohol-resistant foam

Small & Contained

1. Evacuate the area immediately.
2. Alert emergency responders.

3. Cool containers with water from a safe distance.

Large or Spreading

Click to download full resolution via product page

Logical Workflow for Fire Response.

Handling, Storage, and Personal Protection
Strict protocols for handling and storage are necessary to minimize risk.

Handling: Always work in a well-ventilated area.[5] Use non-sparking tools and explosion-

proof equipment.[5][13] All equipment must be grounded and bonded to prevent the buildup

of static electricity.[13][14] Avoid contact with skin and eyes.[5]

Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames,

and incompatible materials like strong oxidizers.[5][9][10][15] Keep containers tightly closed

and in a fireproof place.[5][10]

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or

NIOSH (US) standards.[5]

Skin Protection: Handle with chemical-resistant gloves (e.g., Nitrile rubber) and wear

fire/flame resistant, impervious clothing.[5][11]

Respiratory Protection: If exposure limits are likely to be exceeded, a full-face respirator

with an appropriate cartridge is necessary.[5]

Preparation

Ensure Adequate Ventilation
(Fume Hood / Local Exhaust)

Don Required PPE
(Goggles, Gloves, Lab Coat)

Ground & Bond Equipment

Perform Chemical Transfer
(Use non-sparking tools)

Store Securely
(Tightly closed, cool, ventilated area)

Cleanup & Waste Disposal
(Follow regulations)
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Experimental Workflow for Safe Handling.

Experimental Data Considerations
The data presented in a Material Safety Data Sheet are summaries derived from standardized

experimental protocols. While the full, detailed methodologies are not included in the SDS

itself, understanding the objectives of these tests is crucial for a scientific audience.

Flash Point Determination: This is typically measured using either a closed-cup (e.g.,

Pensky-Martens) or open-cup (e.g., Cleveland Open Cup) apparatus. The test determines

the lowest temperature at which the liquid's vapors will ignite when an ignition source is

introduced. This is a critical parameter for classifying flammability.

Acute Toxicity (LD₅₀/LC₅₀): Although specific values for 2,2,3,4-tetramethylpentane are not

readily available in the provided search results, this data would be generated through studies

on animal models (e.g., rats, rabbits). The objective is to find the lethal dose (LD₅₀) or lethal

concentration (LC₅₀) that causes mortality in 50% of the test population, providing a

benchmark for acute toxicity via ingestion, dermal contact, or inhalation.

Skin and Eye Irritation: These experiments, often based on historical Draize test principles,

involve applying the substance to the skin or eyes of animal subjects to observe for signs of

irritation, such as redness, swelling, and corrosion over a set period. This data informs the

need for specific PPE.

Auto-ignition Temperature: This value, not found in the search results, would be determined

by heating the substance in the air without an external ignition source until it spontaneously

ignites.[5] This is important for assessing risks associated with high-temperature

applications.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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